Cas no 950522-78-8 (tert-butyl N-(4,4-dimethylpent-1-yn-3-yl)carbamate)

• Product Name: tert-butyl N-(4,4-dimethylpent-1-yn-3-yl)carbamate
• CAS No: 950522-78-8
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6025217
• PubChem ID: 16753789
• Update Time: 2025-05-22

tert-butyl N-(4,4-dimethylpent-1-yn-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(1,1-dimethylethyl)-2-propyn-1-yl]-, 1,1-dimethylethyl ester
• EN300-1878251
• 950522-78-8
• tert-butyl N-(4,4-dimethylpent-1-yn-3-yl)carbamate

• Inchi： 1S/C12H21NO2/c1-8-9(11(2,3)4)13-10(14)15-12(5,6)7/h1,9H,2-7H3,(H,13,14)
• InChI Key： IRAOKWPQJXVHSW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C(C)(C)C)C#C

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 279.7±23.0 °C(Predicted)
• pka: 11.34±0.46(Predicted)

Additional information on tert-butyl N-(4,4-dimethylpent-1-yn-3-yl)carbamate

tert-butyl N-(4,4-dimethylpent-1-yn-3-yl)carbamate (CAS No. 950522-78-8)

The compound tert-butyl N-(4,4-dimethylpent-1-yn-3-yl)carbamate (CAS No. 950522-78-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group and a carbamate functional group. The presence of these groups imparts specific chemical properties that make it valuable in research and industrial settings.

Recent studies have highlighted the importance of tert-butyl N-(4,4-dimethylpent-1-yn-3-yl)carbamate in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers and coatings. The compound's ability to act as a versatile building block has been extensively documented in peer-reviewed journals, showcasing its potential in creating high-performance materials with tailored properties.

The structural features of this compound are particularly noteworthy. The tert-butyl group contributes to its stability and hydrophobicity, while the carbamate functional group provides opportunities for further chemical modification. These characteristics make it an ideal candidate for use in reactions such as nucleophilic substitutions and additions, which are critical in organic synthesis.

In terms of applications, tert-butyl N-(4,4-dimethylpent-1-yn-3-yl)carbamate has been utilized in the development of biodegradable polymers. Recent advancements in this area have demonstrated its ability to enhance the mechanical properties of bioplastics, making them more suitable for use in packaging and other environmentally friendly applications. This aligns with the growing global emphasis on sustainable materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern industrial applications. The use of cutting-edge techniques such as microwave-assisted synthesis has further enhanced the efficiency of its production.

Beyond its material science applications, tert-butyl N-(4,4-dimethylpent-1-yn-3-yl)carbamate has also found utility in pharmaceutical research. Its unique structure allows it to serve as a scaffold for drug design, particularly in the development of bioactive molecules with potential therapeutic applications. This dual functionality underscores its versatility and importance in contemporary chemistry.

In conclusion, tert-butyl N-(4,4-dimethylpent-1-y